Cas no 1235660-57-7 (2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide)

2-Ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide is a specialized organic compound featuring a piperidine core functionalized with methanesulfonyl and ethoxyacetamide groups. Its structural design confers advantageous properties, including enhanced solubility and stability, making it suitable for pharmaceutical and agrochemical applications. The methanesulfonyl group improves metabolic resistance, while the ethoxyacetamide moiety offers flexibility for further derivatization. This compound serves as a valuable intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting neurological or inflammatory pathways. Its well-defined reactivity profile ensures consistent performance in synthetic routes, supporting efficient scale-up and process optimization.
2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide structure
1235660-57-7 structure
Product Name:2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide
CAS No:1235660-57-7
MF:C11H22N2O4S
MW:278.368381977081
CID:6361369
PubChem ID:49688175
Update Time:2025-10-30

2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide
    • 2-ethoxy-N-[(1-methylsulfonylpiperidin-4-yl)methyl]acetamide
    • VU0631189-1
    • 2-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]acetamide
    • 2-ethoxy-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide
    • AKOS024491972
    • 1235660-57-7
    • F5033-2788
    • Inchi: 1S/C11H22N2O4S/c1-3-17-9-11(14)12-8-10-4-6-13(7-5-10)18(2,15)16/h10H,3-9H2,1-2H3,(H,12,14)
    • InChI Key: VBUJXLJWBQZEJO-UHFFFAOYSA-N
    • SMILES: C(NCC1CCN(S(C)(=O)=O)CC1)(=O)COCC

Computed Properties

  • Exact Mass: 278.13002836g/mol
  • Monoisotopic Mass: 278.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 84.1Ų

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Additional information on 2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide

Comprehensive Overview of 2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide (CAS No. 1235660-57-7)

2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide, with the CAS number 1235660-57-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and methanesulfonyl functional groups, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure and bioactive properties, which make it a promising candidate for targeting specific biological pathways.

The compound's chemical name reflects its intricate structure, combining an ethoxy group with an acetamide moiety linked to a piperidin-4-yl core. This design enhances its solubility and bioavailability, critical factors in medicinal chemistry. Recent studies have explored its role as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine and personalized therapeutics. These attributes position it as a valuable tool for addressing unmet medical needs.

In the context of AI-driven drug discovery, 2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide exemplifies how computational models can predict compound efficacy and safety profiles. Platforms like AlphaFold and quantum chemistry simulations are increasingly used to optimize such molecules, reducing trial-and-error in labs. This synergy between synthetic chemistry and machine learning is revolutionizing how researchers approach lead compound optimization.

Another hot topic tied to this compound is its potential in neuropharmacology. The piperidine scaffold is prevalent in CNS-active drugs, sparking investigations into its effects on neurotransmitter systems. With rising global interest in neurodegenerative diseases and mental health disorders, CAS 1235660-57-7 could contribute to novel therapies for conditions like Alzheimer's or depression, where current treatments remain limited.

From an industrial perspective, the synthesis of 2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide involves advanced catalytic techniques and green chemistry principles. Manufacturers are adopting flow chemistry and microwave-assisted synthesis to improve yield and sustainability—key concerns in modern pharmaceutical production. These methods align with the industry's shift toward eco-friendly processes, a priority for regulatory bodies and environmentally conscious investors.

For researchers sourcing this compound, understanding its spectral data (e.g., NMR, HPLC) and storage conditions is essential. Proper handling ensures stability and reproducibility in experiments, addressing common queries about compound degradation and purity standards. Suppliers often provide certificates of analysis to verify these parameters, a practice highly valued in academic and industrial R&D settings.

In summary, 2-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide (CAS 1235660-57-7) represents a convergence of cutting-edge science and practical applications. Its relevance spans drug development, computational biology, and sustainable manufacturing, making it a compound of enduring interest. As research progresses, its potential to address complex health challenges will likely expand, solidifying its place in the biochemical research landscape.

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